Cas no 158814-07-4 (Adenosine, 2-chloro-4'-thio-)

• Product Name: Adenosine, 2-chloro-4'-thio-
• CAS No: 158814-07-4
• MF: C₁₀H₁₂ClN₅O₃S
• MW: 317.751978874207
• CID: 1337594
• PubChem ID: 9973143
• Update Time: 2025-04-20

Adenosine, 2-chloro-4'-thio- Chemical and Physical Properties

Names and Identifiers

• Adenosine, 2-chloro-4'-thio-
• (2R,3R,4S,5R)-2-(6-amino-2-chloropurin-9-yl)-5-(hydroxymethyl)thiolane-3,4-diol
• 158814-07-4
• SCHEMBL5361537
• (2R,3R,4S,5R)-2-(6-Amino-2-chloro-9H-purin-9-yl)-5-(hydroxymethyl)tetrahydrothiophene-3,4-diol
• DTXSID00433551
• CHEMBL2079643
• BDBM50454081
• (2R,3R,4S,5R)-2-(6-amino-2-chloro-9H-purin-9-yl)-5-(hydroxymethyl)thiolane-3,4-diol

• Inchi： 1S/C10H12ClN5O3S/c11-10-14-7(12)4-8(15-10)16(2-13-4)9-6(19)5(18)3(1-17)20-9/h2-3,5-6,9,17-19H,1H2,(H2,12,14,15)/t3-,5-,6-,9-/m1/s1
• InChI Key： PPLPBEAPQUBYJP-UUOKFMHZSA-N
• SMILES： ClC1N=C(C2=C(N=1)N(C=N2)[C@H]1[C@@H]([C@@H]([C@@H](CO)S1)O)O)N

Computed Properties

• Exact Mass: 317.03516
• Monoisotopic Mass: 317.0349381g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 156Ų

Experimental Properties

• PSA: 130.31